(Z)-[Ethoxy(phenyl)methylidene](ethyl)oxidanium tetrafluoroborate
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Overview
Description
(Z)-Ethoxy(phenyl)methylideneoxidanium tetrafluoroborate is a chemical compound with a complex structure that includes an ethoxy group, a phenyl group, and a tetrafluoroborate anion
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (Z)-Ethoxy(phenyl)methylideneoxidanium tetrafluoroborate typically involves the reaction of ethyl phenyl ketone with ethyl oxidanium tetrafluoroborate under specific conditions. The reaction is carried out in an inert atmosphere to prevent unwanted side reactions. The temperature and solvent used can vary depending on the desired yield and purity of the product.
Industrial Production Methods
Industrial production of this compound may involve a continuous flow process where the reactants are mixed and reacted in a controlled environment. This method ensures consistent quality and higher yields. The use of advanced purification techniques such as crystallization and chromatography is common to obtain the pure compound.
Chemical Reactions Analysis
Types of Reactions
(Z)-Ethoxy(phenyl)methylideneoxidanium tetrafluoroborate can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.
Reduction: Reduction reactions can convert the compound into simpler molecules.
Substitution: The ethoxy and phenyl groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution: Reagents like halogens and alkylating agents can be used for substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or aldehydes, while reduction can produce alcohols or hydrocarbons.
Scientific Research Applications
Chemistry
In chemistry, (Z)-Ethoxy(phenyl)methylideneoxidanium tetrafluoroborate is used as a reagent in various organic synthesis reactions. Its unique structure allows it to participate in complex reaction mechanisms, making it valuable for creating new compounds.
Biology
In biological research, this compound can be used to study enzyme interactions and metabolic pathways. Its ability to undergo various reactions makes it a useful tool for probing biological systems.
Medicine
In medicine, (Z)-Ethoxy(phenyl)methylideneoxidanium tetrafluoroborate has potential applications in drug development. Its unique properties may allow it to act as a precursor for new pharmaceuticals.
Industry
In industrial applications, this compound can be used in the production of specialty chemicals and materials. Its reactivity and stability make it suitable for various manufacturing processes.
Mechanism of Action
The mechanism of action of (Z)-Ethoxy(phenyl)methylideneoxidanium tetrafluoroborate involves its interaction with molecular targets such as enzymes and receptors. The compound can form covalent bonds with these targets, altering their activity and function. The specific pathways involved depend on the context in which the compound is used.
Comparison with Similar Compounds
Similar Compounds
Ethyl phenyl ketone: A simpler compound with similar functional groups.
Ethyl oxidanium tetrafluoroborate: Shares the oxidanium and tetrafluoroborate components.
Phenylmethylidene compounds: Compounds with similar phenylmethylidene structures.
Uniqueness
(Z)-Ethoxy(phenyl)methylideneoxidanium tetrafluoroborate is unique due to its combination of functional groups and its ability to undergo a wide range of chemical reactions. This makes it a versatile compound with diverse applications in research and industry.
Properties
CAS No. |
70861-63-1 |
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Molecular Formula |
C11H15BF4O2 |
Molecular Weight |
266.04 g/mol |
IUPAC Name |
[ethoxy(phenyl)methylidene]-ethyloxidanium;tetrafluoroborate |
InChI |
InChI=1S/C11H15O2.BF4/c1-3-12-11(13-4-2)10-8-6-5-7-9-10;2-1(3,4)5/h5-9H,3-4H2,1-2H3;/q+1;-1 |
InChI Key |
WIFUOTRRFLXKLH-UHFFFAOYSA-N |
Canonical SMILES |
[B-](F)(F)(F)F.CCOC(=[O+]CC)C1=CC=CC=C1 |
Origin of Product |
United States |
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